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Compound of Interest |

Compound Name: N-ethyl-3-iodo-4-methylbenzamide
CAS No.: 1311872-57-7
Cat. No.: B2469467
. J

Part 1: Executive Safety Summary

Status: Hazardous Chemical Waste (Halogenated) Immediate Action: Segregate from non-
halogenated solvents. Do not dispose of down the drain. Primary Hazard: Irritant
(Skin/Eye/Respiratory); Potential lodine gas release if exposed to strong oxidizers or extreme
heat.

Part 2: Chemical Profile & Hazard Identification

Before initiating disposal, verify the chemical identity against the container label. This
compound is a halogenated aromatic amide commonly used as a pharmaceutical intermediate.
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Data

Operational Implication

Chemical Name

N-ethyl-3-iodo-4-

methylbenzamide

Must be listed on waste tags.

Molecular Weight

~289.11 g/mol

Likely a solid at room

temperature.

Functional Groups

Aryl lodide, Amide, Alkyl

Classify as Halogenated

Organic.

Waste Stream

Halogenated Organic (Solid or

Liquid solution)

DO NOT MIX with non-
halogenated waste streams
(e.g., pure acetone/ethanol) if

your facility separates them.

Incompatibilities

Strong Oxidizers, Strong Acids

Can liberate toxic lodine vapor

(
).

GHS Classification (Derived from Structural Analogs):

e Warning: Causes skin irritation (H315).

e Warning: Causes serious eye irritation (H319).

e Warning: May cause respiratory irritation (H335).

Part 3: Step-by-Step Disposal Protocol
Phase 1: Segregation & Pre-Treatment

The Golden Rule: Because this molecule contains lodine, it must be segregated into the

Halogenated Waste stream.

e Why? Incineration of halogenated compounds generates acidic gases (like HI or HCI)

requiring scrubbers. Mixing this with non-halogenated fuel-blending waste can damage

incinerators or violate emissions permits.
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¢ |solate the Material:

o Solids: Collect pure solid substance in a wide-mouth HDPE (High-Density Polyethylene)
jar.

o Solutions: If dissolved (e.g., in DMSO or DCM), pour into the "Halogenated Solvent"
carboy.

o Check Compatibility: Ensure the waste container does not contain strong oxidizers (e.g.,
Peroxides, Nitric Acid), which could react with the aryl iodide to release purple iodine gas.

Phase 2: Packaging & Labeling

Follow this protocol to ensure compliance with RCRA (USA) or local hazardous waste
regulations.

e Container: Use an amber glass or HDPE container with a screw-top lid. Avoid metal
containers (iodides can be corrosive to certain metals over time).

o Labeling: Attach a hazardous waste tag immediately.
o Constituents: Write "N-ethyl-3-iodo-4-methylbenzamide" (do not use abbreviations).

o Hazard Checkbox: Check "Toxic" and "Irritant".

Phase 3: Waste Stream Logic (Visualization)

The following decision tree illustrates the critical segregation logic required for this compound.
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Waste: N-ethyl-3-iodo-4-methylbenzamide

Physical State?

Solid / Powder In Solution

Double Bag/Jar

Solid Waste Bin Is Solvent Halogenated?
(Tag: Halogenated Organic Solid) (e.g., DCM, Chloroform)

Yes No (e.g., Ethanol)

Halogenated Solvent Carboy
(Tag: Halogenated)

Segregated Carboy
(Tag: Contains Halogenated Solute)

Even if solvent is non-halogenated,

the solute adds Halogens.
Do NOT put in Fuel Blending!

Click to download full resolution via product page

Figure 1: Decision matrix for segregating N-ethyl-3-iodo-4-methylbenzamide waste. Note the
critical path for solutions in non-halogenated solvents.

Part 4: Emergency Procedures

Scenario A: Spillage (Solid)
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o PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] If powder is fine, use a N95 dust
mask.

o Containment: Cover spill with wet paper towels to prevent dust generation.

o Cleanup: Scoop material into a waste jar. Wipe area with soap and water.[2][3][4]

» Disposal: Place cleanup materials (towels/gloves) into the Solid Hazardous Waste bin.
Scenario B: Exposure

o Skin Contact: Wash with soap and water for 15 minutes.[2] This compound is lipophilic; soap
is essential.

o Eye Contact: Flush immediately with water for 15 minutes.[2][3] Seek medical attention if
irritation persists.

Part 5: Regulatory & Compliance Data

Regulation Classification Code

Classify as D001 (if ignitable

RCRA (USA) Not P-listed or U-listed solvent) or General Hazardous
specifically. Waste due to toxicity
characteristics.

16 05 08* (Discarded organic

Organic chemical waste chemicals consisting of or
EU Waste Code o o
containing halogens. containing hazardous
substances).

Not regulated as dangerous ) o
) ) . Verify solvent properties if
DOT (Transport) goods unless in solution with ]
transporting.
flammable solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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